Cas no 919092-05-0 (2H-1-Benzopyran-3-carbothioamide, 2-imino-6-methyl-)

• Product name: 2H-1-Benzopyran-3-carbothioamide, 2-imino-6-methyl-
• CAS No: 919092-05-0
• MF: C₁₁H₁₀N₂OS
• MW: 218.274900913239
• CID: 766630
• PubChem ID: 71425683

2H-1-Benzopyran-3-carbothioamide, 2-imino-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-3-carbothioamide, 2-imino-6-methyl-
• 2-imino-6-methylchromene-3-carbothioamide
• 919092-05-0
• DTXSID40844465
• 2-Imino-6-methyl-2H-1-benzopyran-3-carbothioamide

• Inchi： InChI=1S/C11H10N2OS/c1-6-2-3-9-7(4-6)5-8(11(13)15)10(12)14-9/h2-5,12H,1H3,(H2,13,15)
• InChI Key： XRSQKRGIDXRXTC-UHFFFAOYSA-N
• SMILES： CC1=CC2=C(C=C1)OC(=N)C(=C2)C(=S)N

Computed Properties

• Exact Mass: 218.05138412g/mol
• Monoisotopic Mass: 218.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 91.2Ų